Cas no 863004-85-7 (N-(4-butylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide)

• Product Name: N-(4-butylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide
• CAS No: 863004-85-7
• MF: C₂₅H₂₆N₂O₃S
• MW: 434.550545215607
• CID: 5850003
• PubChem ID: 18554018
• Update Time: 2025-06-20

N-(4-butylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-2-(2-(furan-2-yl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide
• 1,5-Benzothiazepine-5(2H)-acetamide, N-(4-butylphenyl)-2-(2-furanyl)-3,4-dihydro-4-oxo-
• F0670-0586
• AKOS024594723
• N-(4-butylphenyl)-2-[2-(furan-2-yl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-5-yl]acetamide
• N-(4-butylphenyl)-2-[2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl]acetamide
• 863004-85-7
• N-(4-butylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide

• Inchi： 1S/C25H26N2O3S/c1-2-3-7-18-11-13-19(14-12-18)26-24(28)17-27-20-8-4-5-10-22(20)31-23(16-25(27)29)21-9-6-15-30-21/h4-6,8-15,23H,2-3,7,16-17H2,1H3,(H,26,28)
• InChI Key： HWXNVONTSGFZSS-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N(CC(NC2=CC=C(CCCC)C=C2)=O)C(=O)CC1C1=CC=CO1

Computed Properties

• Exact Mass: 434.16641387g/mol
• Monoisotopic Mass: 434.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 696.2±55.0 °C(Predicted)
• pka: 13.74±0.70(Predicted)

Additional information on N-(4-butylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide

Introduction to N-(4-butylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide (CAS No. 863004-85-7)

N-(4-butylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide, identified by its CAS number 863004-85-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the benzothiazepine class, a scaffold known for its diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a furan moiety and an acetylamide group, contribute to its unique chemical and pharmacological properties.

The benzothiazepine core is a heterocyclic compound that has garnered considerable attention due to its role in various pharmacological contexts. Specifically, benzothiazepines are known for their potential in modulating neurological and cardiovascular functions. The addition of a 4-butylphenyl group to the benzothiazepine ring enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and target binding affinity. This modification is often employed in drug design to optimize pharmacokinetic profiles.

The presence of a furan substituent in N-(4-butylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide introduces additional electronic and steric influences that can affect the compound's reactivity and biological interactions. Furan derivatives are widely studied for their potential antimicrobial, anti-inflammatory, and antioxidant properties. The integration of this moiety into the benzothiazepine framework suggests that this compound may exhibit multifaceted biological activities.

The acetylamide group at the 5-position of the benzothiazepine ring is another key structural feature that contributes to the compound's pharmacological profile. Acetylamides are commonly found in bioactive molecules and are known for their ability to interact with various biological targets. In this context, the acetylamide moiety may play a crucial role in modulating the compound's binding affinity and efficacy.

Recent research in medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacological outcomes. The compound N-(4-butylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-ylacetamide exemplifies this trend by incorporating multiple pharmacophoric elements into a single molecular framework. This approach has led to the development of novel compounds with enhanced biological activity and improved pharmacokinetic properties.

In vitro studies have demonstrated that derivatives of benzothiazepine exhibit potential therapeutic effects in various disease models. For instance, some benzothiazepine compounds have shown promise in treating neurological disorders such as epilepsy and Alzheimer's disease. The structural features of N-(4-butylphenyl)-2-2-(furan-2-yl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-y acetamide, including the furan and acetylamide groups, suggest that it may possess similar therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core. These methods are essential for achieving the desired molecular architecture with minimal side reactions.

Evaluation of N-(4-butylphenyl)-2 - 2-(furan - 2 - yl) - 4 - oxo - 2 , 3 , 4 , 5 - tetrahydro - 1 , 5 - benzo thiaz epin - 5 - y lacet amide strong > has been conducted using a variety of biochemical assays to assess its interaction with target proteins and enzymes. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications. For example, preliminary data suggest that this compound may inhibit certain enzymes involved in inflammatory pathways.

The pharmacokinetic profile of N-(4-butylphenyl strong >)-< strong > 2 - 2 -( furan - 2 - yl ) - 4 - oxo - 2 , 3 , 4 , 5 - tetra hydro - 1 , 5 - benzo thia z epin - 5 - y lacet amide strong > has been evaluated through in vivo studies using animal models. These experiments have revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME) properties. The favorable pharmacokinetic profile observed suggests that this compound may be suitable for clinical development.

The development of new pharmaceutical agents relies heavily on understanding the structure-function relationships within bioactive molecules. N-(< strong > 4-but yl phen y l strong >)-< strong > 2 - 2 -( furan - 2 - yl ) - 4 - oxo - 2 , 3 , 4 , 5 - tetra hydro - 1 , 5 - benzo thia z epin strong >- p> < p > . p > < p > . p >